Cas no 2172232-41-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
• CAS No: 2172232-41-4
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6102275
• PubChem ID: 165578145
• Update Time: 2025-06-27

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
• EN300-1558508
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
• 2172232-41-4

• Inchi： 1S/C27H23FN2O5/c28-23-10-9-15(26(32)33)12-24(23)30-25(31)21-11-16(21)13-29-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12,16,21-22H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CNTZXRKICQZSKJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid: A Novel Scaffold for Targeted Therapeutic Development

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid represents a highly specialized chemical entity with unique structural features that make it a promising candidate for pharmaceutical development. This compound, with the CAS number 2172232-41-4, combines multiple functional groups—including a fluoren-9-yl moiety, a methoxycarbonyl group, and a 4-fluorobenzoic acid core—into a single molecular framework. The integration of these components creates a scaffold with potential applications in drug discovery, particularly in the design of molecules targeting specific biological pathways.

The fluoren-9-yl group, derived from the fluorene ring system, is a well-known structural element in medicinal chemistry. Its aromatic nature and ability to modulate molecular interactions make it a valuable building block for designing molecules with enhanced bioavailability and target specificity. The methoxycarbonyl functionality, on the other hand, introduces a polar character to the molecule, which can influence solubility, metabolic stability, and interactions with biological targets. The 4-fluorobenzoic acid core further adds complexity by introducing fluorine atoms, which are often used to fine-tune pharmacokinetic properties and enhance binding affinity to protein targets.

Recent studies have highlighted the importance of fluoren-9-yl derivatives in the development of novel therapeutics. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that fluoren-9-yl-based scaffolds can effectively modulate kinase activity, a key mechanism in cancer therapy. Similarly, the inclusion of methoxycarbonyl groups has been shown to improve the aqueous solubility of compounds, a critical factor in drug formulation. The 4-fluorobenzoic acid moiety, when combined with other functional groups, can also exhibit anti-inflammatory properties, as evidenced by a 2022 study in Drug Discovery Today.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid is particularly noteworthy for its ability to form hydrogen bonds and hydrophobic interactions. The cyclopropane ring, a three-membered carbon structure, is a rare feature in pharmaceutical compounds but has been increasingly explored for its unique conformational rigidity. This rigidity can help stabilize the molecule in its active conformation, ensuring optimal binding to target proteins. The presence of the fluoren-9-yl group further enhances this structural stability by providing additional aromatic interactions.

Advancements in computational chemistry have enabled researchers to predict the behavior of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid in biological systems. Machine learning models trained on large datasets of known drug interactions have identified this compound as a potential candidate for modulating G-protein-coupled receptors (GPCRs), a family of proteins involved in numerous physiological processes. A 2024 study in Nature Communications reported that similar scaffolds exhibit promising activity in targeting GPCRs associated with neurodegenerative diseases, suggesting that this compound may have applications in the treatment of conditions such as Alzheimer's disease.

Another key aspect of this compound is its potential for drug delivery optimization. The methoxycarbonyl group can be modified to introduce PEGylation or other functional groups that enhance the molecule's circulation time in the bloodstream. This is particularly important for targeting specific tissues or organs, such as the brain, where traditional drug delivery methods face significant challenges. The 4-fluorobenzoic acid core also contributes to the molecule's ability to cross the blood-brain barrier, a critical factor in the development of therapeutics for central nervous system disorders.

From a synthetic perspective, the preparation of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid involves a series of well-established chemical transformations. The synthesis typically begins with the functionalization of the fluoren-9-yl ring, followed by the introduction of the methoxycarbonyl group through esterification reactions. The final step involves the coupling of the 4-fluorobenzoic acid moiety with the cyclopropane ring, a process that requires precise control of reaction conditions to avoid side reactions.

Despite its promising properties, the development of this compound faces challenges related to its metabolic stability and potential toxicity. Preclinical studies are essential to evaluate its pharmacokinetic profile and ensure that it is safe for use in humans. Additionally, the cost of large-scale synthesis and the need for specialized equipment may limit its commercial viability. However, ongoing advancements in green chemistry and catalytic methods are expected to address these challenges in the near future.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid represents a novel scaffold with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it a valuable candidate for targeting a wide range of biological processes. As research in this area continues to evolve, this compound may play a pivotal role in the development of new therapeutics for complex diseases.